Cas no 26413-65-0 (3-(2-methylpyridin-4-yl)propanoic acid)

3-(2-methylpyridin-4-yl)propanoic acid structure
26413-65-0 structure
Product Name:3-(2-methylpyridin-4-yl)propanoic acid
CAS No:26413-65-0
MF:C9H11NO2
MW:165.189142465591
MDL:MFCD19981669
CID:242665
PubChem ID:45117290
Update Time:2025-04-24

3-(2-methylpyridin-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Pyridinepropanoicacid, 2-methyl-
    • 4-Pyridinepropionicacid, 2-methyl- (8CI)
    • 3-(2-methylpyridin-4-yl)propanoic acid
    • SY124438
    • DTXSID80668581
    • AKOS022906793
    • SCHEMBL2961287
    • 4-Pyridinepropionicacid,2-methyl-(8CI)
    • 3-(2-Methyl-pyridin-4-yl)-propionic acid
    • CS-0038487
    • MFCD19981669
    • 3-(2-Methylpyridin-4-yl)propanoicacid
    • SB55022
    • -3(2-Methyl-Pyridin-4-Yl)-Propionic Acid
    • 4-Pyridinepropanoic acid, 2-methyl-
    • 26413-65-0
    • AS-39754
    • 3-(2-Methyl-4-pyridyl)propanoic Acid
    • BBA41365
    • MDL: MFCD19981669
    • Inchi: 1S/C9H11NO2/c1-7-6-8(4-5-10-7)2-3-9(11)12/h4-6H,2-3H2,1H3,(H,11,12)
    • InChI Key: NWCOFMZVFDRCBB-UHFFFAOYSA-N
    • SMILES: OC(CCC1C=CN=C(C)C=1)=O

Computed Properties

  • Exact Mass: 165.07903
  • Monoisotopic Mass: 165.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 50.2Ų

Experimental Properties

  • PSA: 50.19

3-(2-methylpyridin-4-yl)propanoic acid Security Information

3-(2-methylpyridin-4-yl)propanoic acid Pricemore >>

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Additional information on 3-(2-methylpyridin-4-yl)propanoic acid

4-Pyridinepropanoic Acid, 2-Methyl: A Comprehensive Overview

4-Pyridinepropanoic acid, 2-methyl is a unique compound with significant potential in the field of biopharmaceuticals. This compound, also known as CAS NO 26413-65-0, belongs to the class of pyridine derivatives and has garnered attention due to its diverse applications in both research and therapeutic development. Its structure combines a pyridine ring with a propanoic acid moiety, making it an interesting candidate for various biological investigations.

The compound's methyl substitution at the 2-position of the pyridine ring introduces structural diversity, which may influence its pharmacokinetics and bioavailability. This makes 4-Pyridinepropanoic acid, 2-methyl a valuable subject for studies aimed at understanding the relationship between chemical structure and biological activity.

Recent research has highlighted the potential of pyridine derivatives as neuroprotective agents. Studies suggest that 4-Pyridinepropanoic acid, 2-methyl may exhibit neuroprotective properties through its ability to modulate glutamate neurotransmission. This modulation could be crucial in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, where glutamate toxicity plays a significant role.

Another area of interest is the compound's potential as a building block for peptide synthesis. The presence of the carboxylic acid group in 4-Pyridinepropanoic acid, 2-methyl makes it an attractive candidate for incorporating into peptidomimetic structures. These structures are known to mimic natural peptides and can potentially serve as lead compounds in drug discovery.

Recent advancements in molecular modeling have allowed researchers to predict the binding affinities of 4-Pyridinepropanoic acid, 2-methyl with various protein targets. These studies suggest that the compound may act as a modulator of ion channels, which could be harnessed for the development of novel therapeutic agents.

The synthesis of 4-Pyridinepropanoic acid, 2-methyl has been optimized to ensure high purity and yield. Various synthetic routes have been explored, including methods involving nucleophilic substitution and acid-catalyzed cyclization. These advancements in synthesis make it feasible for large-scale production, which is essential for preclinical studies and eventual clinical trials.

In summary, 4-Pyridinepropanoic acid, 2-methyl, with CAS NO 26413-65-0, stands out as a versatile compound with promising applications in the biomedical field. Its unique structure, combined with its potential neuroprotective and peptidomimetic properties, positions it as a valuable tool for researchers and drug developers alike.

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